Cas no 421551-82-8 (Methyl 2-(bromomethyl)-5-cyanobenzoate)

Methyl 2-(bromomethyl)-5-cyanobenzoate is a versatile brominated aromatic ester with a cyano functional group, commonly employed as an intermediate in organic synthesis. Its reactive bromomethyl and electron-withdrawing cyano substituents make it valuable for constructing complex molecular frameworks, particularly in pharmaceuticals and agrochemicals. The ester group enhances solubility in organic solvents, facilitating further derivatization. The compound's stability under controlled conditions ensures reliable handling in multi-step reactions. Its structural features enable selective transformations, such as nucleophilic substitutions or cross-coupling reactions, making it a useful precursor for heterocyclic compounds or tailored benzoate derivatives. Proper storage under inert conditions is recommended to maintain reactivity.
Methyl 2-(bromomethyl)-5-cyanobenzoate structure
421551-82-8 structure
Product Name:Methyl 2-(bromomethyl)-5-cyanobenzoate
CAS No:421551-82-8
MF:C10H8BrNO2
MW:254.080021858215
MDL:MFCD18251143
CID:1092710
PubChem ID:17965928
Update Time:2025-06-08

Methyl 2-(bromomethyl)-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(bromomethyl)-5-cyanobenzoate
    • 2-bromomethyl-5-cyano-benzoic acid methyl ester
    • AK147338
    • TWNPQXWVXHPIJV-UHFFFAOYSA-N
    • FCH1364808
    • AB74315
    • OR15700
    • AX8284780
    • Y1254
    • 2-(Bromomethyl)5-cyano-benzoic acid methyl ester
    • MFCD18251143
    • SC5124
    • DS-8762
    • AKOS022187408
    • SY324831
    • Benzoic acid, 2-(bromomethyl)-5-cyano-, methyl ester
    • DB-109154
    • WRA55182
    • 421551-82-8
    • METHYL2-(BROMOMETHYL)-5-CYANOBENZOATE
    • SCHEMBL2084464
    • MDL: MFCD18251143
    • Inchi: 1S/C10H8BrNO2/c1-14-10(13)9-4-7(6-12)2-3-8(9)5-11/h2-4H,5H2,1H3
    • InChI Key: TWNPQXWVXHPIJV-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(C#N)=CC=1C(=O)OC

Computed Properties

  • Exact Mass: 252.97384g/mol
  • Monoisotopic Mass: 252.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.1
  • XLogP3: 2.1

Experimental Properties

  • Color/Form: Not available
  • Density: 1.5±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 372.4±42.0 °C at 760 mmHg
  • Flash Point: 179.0±27.9 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 2-(bromomethyl)-5-cyanobenzoate Security Information

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